Potassium dithiocarbazate

• CAS RN: 26648-11-3
• Molecular Formula: CH3KN2S2
• Molecular Weight: 146.28 g/mol
• IUPAC Name: potassium;N-aminocarbamodithioate
• InChI: InChI=1S/CH4N2S2.K/c2-3-1(4)5;/h2H2,(H2,3,4,5);/q;+1/p-1
• InChI Key: ODMABOBKUUZKJB-UHFFFAOYSA-M
• Canonical SMILES: C(=S)(NN)[S-].[K+]

Description

Potassium dithiocarbazate is a type of dithiocarbamate. Dithiocarbamates are organosulfur ligands which form stable complexes with metals. They are formed depending on the nature of amines used during the synthesis of the compound. They have wide applications in the fields of accelerating vulcanization, acting as flotation agents, agriculture (pesticide), biology, materials science, medicine, organic synthesis, photo-stabilizing polymers, and protecting radiators.

Synthesis Analysis

Dithiocarbamates are compounds formed from the reaction of either a primary or secondary amines with cold carbon (IV) sulfide in basic media or alcoholic solution. The basic medium can either be a weak base (ammonia solution) or strong bases (sodium hydroxide and potassium hydroxide). General method of preparation is called one-pot synthesis. The two approaches to synthesis are the insertion reaction approach and replacement (substitution) reaction approach. The better of the two approaches is replacement because it gives dithiocarbamates compounds of high purity.

Molecular Structure Analysis

The molecular structure of dithiocarbamates can be determined by single crystal X-ray diffraction analysis and compared to powder X-ray diffraction (PXRD) patterns of the nano complexes obtained using ultrasonic methods.

Chemical Reactions Analysis

Dithiocarbamates are compounds formed from the reaction of either a primary or secondary amines with cold carbon (IV) sulfide in basic media. They are easy to prepare and at the same time need caution during their syntheses.